Cas no 1913319-59-1 (Caesappanin C)

• Product Name: Caesappanin C
• CAS No: 1913319-59-1
• MF: C₃₂H₃₂O₁₀
• MW: 576.590490341187
• CID: 4555487
• PubChem ID: 137796430
• Update Time: 2025-11-02

Caesappanin C Chemical and Physical Properties

Names and Identifiers

• Caesappanin C
• 9,24-Bis(hydroxymethyl)pentacyclo[24.4.0.02,7.011,16.017,22]triaconta-1(26),2,4,6,11(16),12,14,17,19,21,27,29-dodecaene-4,5,9,13,19,20,24,28-octol
• 1913319-59-1
• 9,24-bis(hydroxymethyl)pentacyclo[24.4.0.0(2),?.0(1)(1),(1)?.0(1)?,(2)(2)]triaconta-1(26),2(7),3,5,11(16),12,14,17(22),18,20,27,29-dodecaen-4,5,9,13,19,20,24,28-octol
• CID 137796430
• DA-71865
• CHEBI:228855
• C32H32O10

• Inchi： 1S/C32H32O10/c33-15-31(41)11-17-5-21(35)1-3-23(17)25-9-29(39)27(37)7-19(25)13-32(42,16-34)12-18-6-22(36)2-4-24(18)26-10-30(40)28(38)8-20(26)14-31/h1-10,33-42H,11-16H2/t31-,32+
• InChI Key： USVPAMXDEQJWJM-MEKGRNQZSA-N
• SMILES： O[C@@]1(CO)CC2C=C(C=CC=2C2C=C(C(=CC=2C[C@@](CO)(CC2C=C(C=CC=2C2C=C(C(=CC=2C1)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 576.19954721 g/mol
• Monoisotopic Mass: 576.19954721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 2
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202
• Molecular Weight: 576.6
• XLogP3: 2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.507±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on Caesappanin C

Exploring Caesappanin C (CAS No. 1913319-59-1): A Comprehensive Overview

Caesappanin C (CAS No. 1913319-59-1) is a naturally occurring compound that has garnered significant attention in recent years due to its potential therapeutic properties. This bioactive molecule is derived from the Caesalpinia sappan plant, a traditional medicinal herb widely used in Southeast Asia. Researchers have been particularly interested in Caesappanin C for its unique chemical structure and promising biological activities, making it a subject of numerous scientific studies.

The chemical properties of Caesappanin C make it stand out among other natural compounds. With a molecular formula that reflects its complex structure, this compound exhibits remarkable stability under various conditions. Its solubility profile allows for diverse formulation possibilities, which is crucial for potential pharmaceutical applications. The growing interest in natural product chemistry and plant-derived therapeutics has positioned Caesappanin C as a compound worth exploring further in drug discovery pipelines.

Recent studies have highlighted several potential applications of Caesappanin C in the health and wellness sector. Preliminary research suggests it may possess anti-inflammatory properties, which aligns with current consumer trends toward natural alternatives to conventional medications. The compound's potential effects on cellular health and oxidative stress management have also attracted attention from researchers investigating age-related conditions. These properties make Caesappanin C particularly relevant in today's health-conscious market where natural solutions are increasingly sought after.

The market for botanical extracts containing compounds like Caesappanin C has seen steady growth, driven by consumer demand for natural health products. Manufacturers specializing in high-value phytochemicals have begun to explore standardized extraction methods for this compound. Quality control remains a critical factor, with analytical techniques such as HPLC and mass spectrometry being employed to ensure purity and consistency of Caesappanin C preparations.

From a research perspective, Caesappanin C presents exciting opportunities for further investigation. Scientists are particularly interested in understanding its mechanism of action at the molecular level, which could lead to the development of novel therapeutic agents. The compound's potential interactions with various biological pathways make it a valuable subject for pharmacological studies. Current research trends focus on exploring its possible applications in supporting immune function and cellular repair mechanisms.

In the context of traditional medicine modernization, Caesappanin C represents an excellent example of how ancient herbal knowledge can inform contemporary scientific discovery. The compound's presence in Caesalpinia sappan, a plant with a long history of medicinal use, provides valuable ethnopharmacological leads for researchers. This intersection of traditional wisdom and modern science is particularly relevant today as consumers increasingly seek evidence-based natural remedies.

Quality assurance remains paramount when working with Caesappanin C. Analytical laboratories employ advanced techniques to verify the identity and purity of this compound, including NMR spectroscopy and chromatographic methods. Standardization protocols are being developed to ensure consistent quality across different batches, which is essential for both research purposes and potential commercial applications. These quality control measures help maintain the integrity of studies involving Caesappanin C.

The future outlook for Caesappanin C research appears promising. As scientific understanding of this compound grows, so does its potential for various applications. Current investigations are exploring optimal extraction methods, bioavailability enhancement strategies, and potential synergistic effects with other bioactive compounds. The compound's unique structural features continue to intrigue chemists and pharmacologists alike, suggesting that Caesappanin C may yield important discoveries in the coming years.

For researchers and industry professionals interested in natural product development, Caesappanin C represents an exciting area of exploration. Its combination of traditional use and modern scientific validation makes it particularly appealing in today's market. As more studies emerge, we can expect to gain deeper insights into this compound's full potential and possible applications in health and wellness products.

In conclusion, Caesappanin C (CAS No. 1913319-59-1) stands as a fascinating example of nature's chemical diversity. From its origins in traditional medicine to its current status as a subject of cutting-edge research, this compound continues to reveal new possibilities. Whether you're a researcher, product developer, or simply interested in natural compounds, Caesappanin C offers numerous avenues for exploration and potential applications in various fields.